Cas no 2260933-09-1 (2-Benzofurancarboxylic acid, 7-(difluoromethoxy)-)

• Product Name: 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)-
• CAS No: 2260933-09-1
• MF: C₁₀H₆F₂O₄
• MW: 228.149050235748
• CID: 6070189
• PubChem ID: 137943589
• Update Time: 2025-05-24

2-Benzofurancarboxylic acid, 7-(difluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)-
• EN300-6734333
• 7-(Difluoromethoxy)-1-benzofuran-2-carboxylic acid
• 2260933-09-1

• Inchi： 1S/C10H6F2O4/c11-10(12)16-6-3-1-2-5-4-7(9(13)14)15-8(5)6/h1-4,10H,(H,13,14)
• InChI Key： QDJHRRBNHGIATM-UHFFFAOYSA-N
• SMILES： O1C2=C(OC(F)F)C=CC=C2C=C1C(O)=O

Computed Properties

• Exact Mass: 228.02341499g/mol
• Monoisotopic Mass: 228.02341499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• Boiling Point: 345.2±37.0 °C(Predicted)
• pka: 2.94±0.30(Predicted)

Additional information on 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)-

Introduction to 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)- (CAS No: 2260933-09-1)

2-Benzofurancarboxylic acid, 7-(difluoromethoxy)-, identified by the Chemical Abstracts Service Number (CAS No) 2260933-09-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The presence of a difluoromethoxy substituent at the 7-position of the benzofuran core introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The benzofuran moiety is a key structural feature that contributes to the pharmacological potential of this compound. Benzofurans are widely recognized for their role in various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The difluoromethoxy group, on the other hand, is a well-documented pharmacophore that enhances metabolic stability and bioavailability while improving binding affinity to biological targets. This combination of structural elements makes 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)- a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new analogs of benzofuran derivatives with enhanced pharmacological properties. The difluoromethoxy-substituted benzofurans have been particularly studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. For instance, studies have demonstrated that certain benzofuran derivatives exhibit potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The structural modifications introduced by the difluoromethoxy group have been shown to fine-tune these interactions, leading to improved efficacy and reduced side effects.

The synthesis of 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the benzofuran core efficiently. The introduction of the difluoromethoxy group typically involves halogenation followed by nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic strategies ensure high yield and purity, which are crucial for subsequent pharmacological evaluations.

The pharmacological profile of 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)- has been extensively evaluated in preclinical studies. Initial investigations have revealed that this compound exhibits significant inhibitory activity against various enzymes and receptors implicated in human diseases. Notably, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, the compound has demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzyme activities.

Another area of interest is the potential application of 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)- in treating neurological disorders. Benzofuran derivatives have been reported to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The difluoromethoxy group enhances lipophilicity, facilitating better penetration into neural tissues. Preclinical data suggest that this compound may have neuroprotective effects by scavenging reactive oxygen species and reducing neuroinflammation. These findings open up new avenues for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of anticancer research, 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)- has shown remarkable potential as an antitumor agent. Studies have indicated that it can induce apoptosis in cancer cells by activating intrinsic death pathways and inhibiting prosurvival signaling molecules. The difluoromethoxy substituent plays a crucial role in enhancing binding affinity to tumor-specific targets, thereby improving therapeutic efficacy. Furthermore, its ability to inhibit angiogenesis—the formation of new blood vessels that supply nutrients to tumors—makes it a multifaceted candidate for cancer therapy.

The chemical stability and metabolic fate of 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)- are also critical factors in its development as a drug candidate. Computational studies have been employed to predict its degradation pathways and interaction with metabolic enzymes such as cytochrome P450 (CYP). These insights help in optimizing dosing regimens and minimizing potential drug-drug interactions. Additionally, formulation strategies are being explored to enhance the bioavailability and targeted delivery of this compound to affected tissues.

The future direction of research on 2-Benzofurancarboxylic acid, 7-(difluoromethoxy)- includes further exploration of its mechanism of action and identification of additional therapeutic applications. Combination therapies involving this compound with other drugs are being investigated to achieve synergistic effects in treating complex diseases. Furthermore, structure-activity relationship (SAR) studies will be conducted to optimize its pharmacological properties by modifying other functional groups within the benzofuran scaffold.

In conclusion,2-Benzofurancarboxylic acid, 7-(difluoromethoxy)-, CAS No: 2260933-09-1, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders, cancer, and inflammatory diseases make it a compelling target for further research and development. As our understanding of its pharmacology expands, this compound is poised to contribute substantially to the discovery of novel therapeutic agents that address unmet medical needs.